Cas no 827590-95-4 (methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 827590-95-4
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• CID: 5653691
• PubChem ID: 135836325
• Update Time: 2025-05-21

methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 827590-95-4
• EN300-27782339
• methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylate

• Inchi： 1S/C12H14F3N3O2/c1-20-11(19)7-5-16-18-9(12(13,14)15)4-8(6-2-3-6)17-10(7)18/h5-6,8-9,17H,2-4H2,1H3
• InChI Key： GUKGSRLUIAZXRC-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2CC2)NC2=C(C(=O)OC)C=NN12)(F)F

Computed Properties

• Exact Mass: 289.10381118g/mol
• Monoisotopic Mass: 289.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylate

Professional Introduction of Methyl 5-Cyclopropyl-7-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No: 827590-95-4)

The compound methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate, identified by the CAS number 827590-95-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and versatile reactivity. The presence of a trifluoromethyl group at the 7-position and a cyclopropyl group at the 5-position introduces significant steric and electronic effects, making this compound a valuable substrate for further functionalization and exploration in medicinal chemistry.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in drug discovery. For instance, researchers have demonstrated that these compounds can act as potent inhibitors of various enzyme targets, including kinases and proteases. The methyl ester functionality at the 3-position of this compound suggests its potential role as a prodrug or as an intermediate in the synthesis of more complex bioactive molecules. Furthermore, the trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical properties for drug candidates.

The synthesis of methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate involves a multi-step process that typically begins with the preparation of pyrazolopyrimidine cores. This is followed by selective substitution reactions to introduce the cyclopropyl and trifluoromethyl groups. The final step involves esterification to yield the methyl carboxylate derivative. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, this compound has shown promise in preliminary biological assays targeting cancer-related pathways. For example, studies have indicated that it may inhibit key enzymes involved in cell proliferation and survival. Additionally, its structural features make it a candidate for further exploration in anti-inflammatory and antiviral therapies. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing our understanding of its pharmacokinetic properties.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity. Recent advancements in computational chemistry have also enabled researchers to predict its binding affinities to various biological targets with remarkable accuracy.

In conclusion, methyl 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No: 827590-95-4) represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique structural features and promising biological profiles make it a subject of intense research interest. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.